Cas no 1597252-44-2 (imidazo1,2-apyridine-5-sulfonyl chloride)

• Product Name: imidazo1,2-apyridine-5-sulfonyl chloride
• CAS No: 1597252-44-2
• MF: C₇H₅ClN₂O₂S
• MW: 216.644798994064
• CID: 5244935
• Update Time: 2025-05-23

imidazo1,2-apyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-5-sulfonyl chloride
• imidazo1,2-apyridine-5-sulfonyl chloride

• Inchi： 1S/C7H5ClN2O2S/c8-13(11,12)7-3-1-2-6-9-4-5-10(6)7/h1-5H
• InChI Key： KDEBCDKINZLYHW-UHFFFAOYSA-N
• SMILES： C12=NC=CN1C(S(Cl)(=O)=O)=CC=C2

Additional information on imidazo1,2-apyridine-5-sulfonyl chloride

Comprehensive Overview of Imidazo[1,2-a]pyridine-5-sulfonyl chloride (CAS No. 1597252-44-2): Properties, Applications, and Innovations

The imidazo[1,2-a]pyridine-5-sulfonyl chloride (CAS No. 1597252-44-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonyl chloride derivative is a key intermediate in the synthesis of bioactive molecules, particularly those targeting kinase inhibitors and G-protein-coupled receptors (GPCRs). Its unique imidazo[1,2-a]pyridine scaffold offers exceptional versatility, making it a focal point for drug discovery programs aiming to address unmet medical needs.

Recent advancements in small-molecule therapeutics have highlighted the importance of imidazo[1,2-a]pyridine derivatives due to their enhanced binding affinity and metabolic stability. Researchers are increasingly exploring sulfonyl chloride intermediates like CAS No. 1597252-44-2 to develop novel anticancer agents and anti-inflammatory drugs. The compound’s reactivity enables efficient conjugation with amines or alcohols, facilitating the creation of sulfonamides or sulfonate esters—critical motifs in modern medicinal chemistry.

From an industrial perspective, the demand for high-purity sulfonyl chlorides has surged, driven by the need for precision synthesis in API (Active Pharmaceutical Ingredient) manufacturing. CAS No. 1597252-44-2 is often utilized in parallel synthesis and combinatorial chemistry, where its stability under diverse reaction conditions is highly valued. Innovations in flow chemistry have further optimized its production, reducing waste and improving yield—a trend aligned with the growing emphasis on green chemistry principles.

In the context of AI-driven drug discovery, imidazo[1,2-a]pyridine-5-sulfonyl chloride has emerged as a scaffold of interest for virtual screening and molecular docking studies. Computational models frequently leverage its structural features to predict interactions with biological targets, accelerating the identification of lead compounds. This synergy between wet-lab synthesis and in silico design underscores the compound’s relevance in cutting-edge research.

Environmental and regulatory considerations also play a pivotal role in the application of CAS No. 1597252-44-2. Manufacturers prioritize REACH compliance and sustainable sourcing to meet global standards. Analytical techniques such as HPLC and LC-MS are employed to ensure batch-to-batch consistency, addressing the pharmaceutical industry’s stringent quality control requirements.

Looking ahead, the versatility of imidazo[1,2-a]pyridine-5-sulfonyl chloride positions it as a cornerstone in the development of next-generation therapeutics. Its integration into peptide coupling strategies and bioconjugation techniques opens new avenues for targeted drug delivery systems. As research continues to unravel its potential, this compound remains a testament to the intersection of chemical innovation and biomedical progress.